Cas no 1018050-96-8 (methyl 1-(2-cyanoethyl)-3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxyla te)

• Product Name: methyl 1-(2-cyanoethyl)-3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxyla te
• CAS No: 1018050-96-8
• MF: C₁₃H₁₄N₄O₂
• MW: 258.275862216949
• CID: 3158972
• PubChem ID: 25247614
• Update Time: 2025-06-27

methyl 1-(2-cyanoethyl)-3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxyla te Chemical and Physical Properties

Names and Identifiers

• methyl 1-(2-cyanoethyl)-3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxyla te
• methyl 1-(2-cyanoethyl)-3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate
• CS-0339895
• STK351861
• AKOS005167562
• 1018050-96-8
• methyl1-(2-cyanoethyl)-3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate

• Inchi： 1S/C13H14N4O2/c1-8-7-10(13(18)19-3)11-9(2)16-17(6-4-5-14)12(11)15-8/h7H,4,6H2,1-3H3
• InChI Key： AHAWQHZQYHTLBP-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C)N=C2C=1C(C)=NN2CCC#N)=O

Computed Properties

• Exact Mass: 258.111676g/mol
• Monoisotopic Mass: 258.111676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 258.28g/mol
• XLogP3: 1.1
• Topological Polar Surface Area: 80.8Ų

Additional information on methyl 1-(2-cyanoethyl)-3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxyla te

Methyl 1-(2-cyanoethyl)-3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate: A Comprehensive Overview

The compound with CAS No. 1018050-96-8, commonly referred to as methyl 1-(2-cyanoethyl)-3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the broader class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications.

Recent studies have highlighted the unique structural features of this compound, particularly its pyrazolo[3,4-b]pyridine core. This core is a fused bicyclic system that combines the properties of pyrazole and pyridine rings, making it highly versatile in terms of functionalization and bioactivity modulation. The presence of a cyanoethyl group at the 2-position of the pyrazole ring introduces additional electronic effects and steric interactions, which are critical for optimizing the compound's pharmacokinetic properties.

One of the most promising applications of methyl 1-(2-cyanoethyl)-3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate lies in its potential as a lead compound for drug development. Researchers have demonstrated that this compound exhibits significant activity against various cellular targets, including kinases and other enzymes implicated in disease pathways. For instance, recent findings suggest that it may act as a potent inhibitor of certain oncogenic signaling pathways, making it a candidate for anti-cancer drug development.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazolo[3,4-b]pyridine scaffold. This is followed by functionalization at specific positions to introduce substituents such as the cyanoethyl group and methyl groups at positions 3 and 6. The final step involves esterification to yield the methyl carboxylate derivative. Advanced synthetic techniques, including microwave-assisted synthesis and catalytic cross-coupling reactions, have been employed to enhance the efficiency and scalability of this process.

In terms of pharmacokinetics, studies have shown that methyl 1-(2-cyanoethyl)-3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate demonstrates favorable absorption profiles in preclinical models. Its lipophilic nature contributes to good permeability across biological membranes, while its metabolic stability ensures sustained levels in systemic circulation. These properties are essential for achieving therapeutic efficacy without excessive toxicity or adverse effects.

The biological evaluation of this compound has revealed its potential as an anti-inflammatory agent as well. Preclinical data indicate that it inhibits key inflammatory mediators such as cyclooxygenase (COX) enzymes and nuclear factor-kappa B (NF-kB). These findings suggest that it could be developed into a novel anti-inflammatory drug with improved selectivity and reduced side effects compared to existing therapies.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of this compound with its target proteins. These studies have identified critical residues responsible for ligand binding and highlighted opportunities for further optimization through structure-based drug design.

In conclusion, methyl 1-(2-cyanoethyl)-3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate represents a compelling lead compound with diverse therapeutic applications. Its unique chemical structure, coupled with promising preclinical data, positions it as a valuable asset in the ongoing quest for innovative drug therapies.